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Compound of Interest

Compound Name: 5-(4-Hydroxyphenyl)nicotinic acid
CAS No.: 1181566-40-4
Cat. No.: B1498888
Get Quote
. J

Executive Summary & Compound Profile

5-(4-Hydroxyphenyl)nicotinic acid is a bifunctional heterocyclic building block often used in
the synthesis of NAD+ biosynthesis modulators and kinase inhibitors. Its structure combines a
pyridine core, a carboxylic acid, and a phenolic moiety.

This specific arrangement creates a zwitterionic challenge: the molecule possesses both acidic
(carboxylic acid, phenol) and basic (pyridine nitrogen) sites. Consequently, its solubility is highly
pH-dependent, often leading to precipitation in neutral aqueous buffers—a common cause of
"false negatives" in biological assays.

Physicochemical Profile
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Value
Property . . Implication for Handling
(Estimated/Experimental)

CAS Number 1181566-40-4 Use for catalog verification.
Formula C12H9oNOs MW: 215.21 g/mol .
pKai (Pyridine N) ~3.5 (Conjugate acid) Protonated at pH < 3.
Deprotonated (anionic) at pH >
pKaz (Carboxyl) ~4.2 .
Deprotonated (dianionic) at pH
pKas (Phenol) ~9.8
> 10.
Moderate lipophilicity; poor
LogP ~2.1 (Neutral form) p P yoP
water solubility.
N Insoluble in neutral buffers
Solubility (Water) < 0.1 mg/mL (at pH 7) )
without co-solvents.
o Recommended solvent for
Solubility (DMSO) > 25 mg/mL

stock solutions.

Critical Solubilization Logic (The "Why")

To successfully solubilize this compound, you must manipulate its ionization state.

e The Neutral Trap (pH 3-5): In this range, the molecule exists largely as a neutral zwitterion
(or uncharged species), where the carboxylic acid is partially ionized but the pyridine is
protonated, or the molecule is simply uncharged. This is the zone of minimum solubility.

e The Basic Strategy (pH > 8): Raising the pH deprotonates the carboxylic acid (
), increasing polarity. Raising it further (>10) deprotonates the phenol (

), creating a highly soluble dianion.

e The Organic Solvent Strategy: DMSO (Dimethyl sulfoxide) disrupts the intermolecular
hydrogen bonding of the crystal lattice, solubilizing the neutral form effectively.
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Visualization: Solubility Decision Tree

The following diagram illustrates the logical flow for preparing your samples based on the

downstream application.

Sl [ RREERIe (YA NERVIGIHeI[FAN  Figure 1: Decision Logic for Solubilization based on experimental requirements.

Select Solvent System

Route B: Aqueous Base (Specialized)

Route A: DMSO Stock (Standard)
For DMSO-sensitive cells / In vivo

For in vitro assays / Screening

Dissolve in Anhydrous DMSO Dissolve in 0.1 M NaOH
(Target: 10-50 mM) (Target: 5-10 mM)
\ \
Aliquot & Store at -20°C Slowly titrate to pH 7.5-8.0
(Avoid Freeze-Thaw) (Watch for precipitation)
\ \
Dilute into Assay Buffer U
(Keep DMSO < 1%) Sterile Filter (0.22 pm)

Click to download full resolution via product page

Detailed Protocols
Protocol A: Preparation of DMSO Stock Solution

(Standard)

Best for: High-throughput screening, enzymatic assays, and cell culture (where <0.5% DMSO

IS tolerated).
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Materials:

5-(4-Hydroxyphenyl)nicotinic acid solid.[1]

Anhydrous DMSO (Sigma-Aldrich or equivalent, >299.9%).

Vortex mixer.

Amber glass vials (borosilicate).

Procedure:

o Calculate: Determine the mass required for a 50 mM stock.

o Example: To make 1 mL of 50 mM stock, weigh 10.76 mg of powder.

o Formula:

o Weigh: Accurately weigh the powder into a sterile microcentrifuge tube or amber vial.
e Solubilize: Add the calculated volume of anhydrous DMSO.

e Mix: Vortex vigorously for 30—60 seconds. The solution should be clear and colorless to pale
yellow.

o Note: If particles remain, sonicate in a water bath at 37°C for 5 minutes.

o Storage: Aliguot into small volumes (e.g., 50 uL) to avoid freeze-thaw cycles. Store at -20°C
(stable for 6 months) or -80°C (stable for >1 year).

Protocol B: Preparation of Aqueous Stock (DMSO-Free)

Best for: In vivo studies or sensitive primary cell lines where DMSO toxicity is a concern.
Materials:

e 0.1 M NaOH (Sodium Hydroxide).
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e 1X PBS (Phosphate Buffered Saline), pH 7.4.
e pH meter or micro-pH strips.

Procedure:

Weigh: Weigh 10.76 mg of powder (for ~10 mM final conc in 5 mL).

e Initial Dissolution: Add 100 pL of 1.0 M NaOH (or 1 mL of 0.1 M NaOH) directly to the
powder. Vortex. The high pH will deprotonate the acid and phenol, driving solubility.

« Dilution: Slowly add PBS or water to reach ~90% of the final volume.

e pH Adjustment (Critical):
o The solution will be very basic. Use 0.1 M HCI to lower the pH slowly.
o Stop at pH 7.5 -8.0.

o Warning: Do not overshoot to pH < 7.0, or the compound may precipitate as it approaches
its isoelectric point.

« Filter: Sterilize using a 0.22 um PES syringe filter.

¢ Use Immediately: Aqueous solutions are less stable than DMSO stocks due to potential
oxidation of the phenolate. Prepare fresh.

Experimental Application & Troubleshooting
Dilution into Assay Media

When diluting the DMSO stock into aqueous media (e.g., cell culture medium), a "solubility
shock™ can occur.

The "1% Rule": Never exceed 1% v/v DMSO in the final assay unless validated.

o Correct Method: Add the DMSO stock to the center of the vortexing buffer to ensure rapid
dispersion.
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* Incorrect Method: Dropping DMSO stock onto static media often causes local high

concentration, leading to microprecipitate formation that is invisible to the naked eye but

affects IC50 values.

Troubleshooting Table

Observation

Probable Cause

Corrective Action

Cloudiness upon dilution

"Crash-out" due to low

solubility in neutral pH.

(1) Lower the final
concentration.(2) Ensure assay
buffer pH is = 7.4.(3) Pre-warm
media to 37°C.

Yellow discoloration

Oxidation of the phenolic

group.

(1) Check storage age.(2)
Ensure stocks are protected
from light (amber vials).(3) Use
fresh DMSO.

Inconsistent IC50 data

Microprecipitation or adhesion

to plastics.

(1) Add 0.01% Tween-20 or
Triton X-100 to assay buffer to
stabilize the colloid.(2) Use
glass-coated or low-binding

plasticware.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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